Cas no 1114235-29-8 (3-Pyridinol, 6-bromo-, 3-(4-methylbenzenesulfonate))

• Product Name: 3-Pyridinol, 6-bromo-, 3-(4-methylbenzenesulfonate)
• CAS No: 1114235-29-8
• MF: C₁₂H₁₀BrNO₃S
• MW: 328.181701183319
• CID: 2883471
• Update Time: 2025-10-28

3-Pyridinol, 6-bromo-, 3-(4-methylbenzenesulfonate) Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinol, 6-bromo-, 3-(4-methylbenzenesulfonate)

• Inchi： 1S/C12H10BrNO3S/c1-9-2-5-11(6-3-9)18(15,16)17-10-4-7-12(13)14-8-10/h2-8H,1H3
• InChI Key： XIVMPCAFQWLGLW-UHFFFAOYSA-N
• SMILES： C1=NC(Br)=CC=C1OS(C1=CC=C(C)C=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on 3-Pyridinol, 6-bromo-, 3-(4-methylbenzenesulfonate)

Introduction to 3-Pyridinol, 6-bromo-, 3-(4-methylbenzenesulfonate) (CAS No. 1114235-29-8)

3-Pyridinol, 6-bromo-, 3-(4-methylbenzenesulfonate), identified by the Chemical Abstracts Service Number (CAS No.) 1114235-29-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyridine derivative class, a versatile scaffold widely explored for its pharmacological properties. The presence of bromine and a methylbenzenesulfonate moiety in its structure enhances its reactivity and potential utility in synthetic chemistry and drug development.

The molecular structure of 3-Pyridinol, 6-bromo-, 3-(4-methylbenzenesulfonate) consists of a pyridine ring substituted at the 3-position with a hydroxyl group, at the 6-position with a bromine atom, and at the 3-position with a sulfonate group derived from 4-methylbenzoic acid. This unique arrangement of functional groups makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. 3-Pyridinol, 6-bromo-, 3-(4-methylbenzenesulfonate) has been investigated for its potential role in various pharmacological applications. One of the most promising areas of research is its use as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By targeting specific kinases, small molecule inhibitors can modulate these pathways and potentially treat associated disorders.

Recent studies have highlighted the importance of halogenated pyridines in drug design. The bromine atom in 3-Pyridinol, 6-bromo-, 3-(4-methylbenzenesulfonate) serves as a handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are fundamental in constructing biaryl structures, which are prevalent in many bioactive compounds. The sulfonate group also enhances solubility and metabolic stability, making it an attractive moiety for drug candidates.

The sulfonate group in 3-Pyridinol, 6-bromo-, 3-(4-methylbenzenesulfonate) not only improves solubility but also contributes to the compound's interaction with biological targets. Sulfonamides are known for their ability to bind to proteins through hydrogen bonding and hydrophobic interactions, making them valuable in designing ligands for enzyme inhibition. The presence of the methyl group on the benzenesulfonate moiety may further fine-tune the electronic properties of the molecule, influencing its binding affinity and selectivity.

Another area where 3-Pyridinol, 6-bromo-, 3-(4-methylbenzenesulfonate) shows promise is in the development of antimicrobial agents. Antibiotic resistance is a growing global health concern, and novel compounds are needed to combat resistant bacterial strains. Pyridine derivatives have demonstrated efficacy against various pathogens due to their ability to disrupt essential cellular processes. The bromine atom and sulfonate group may enhance the compound's ability to interact with bacterial targets, providing a basis for further development.

The synthesis of 3-Pyridinol, 6-bromo-, 3-(4-methylbenzenesulfonate) involves multi-step organic transformations that highlight the expertise required in medicinal chemistry. The process typically begins with the bromination of a pyridine precursor followed by functionalization at the 3-position with a hydroxyl group. Subsequent sulfonylation using 4-methylbenzene sulfonyl chloride yields the final product. Each step must be carefully optimized to ensure high yield and purity, which are critical for pharmaceutical applications.

In conclusion, 3-Pyridinol, 6-bromo-, 3-(4-methylbenzenesulfonate) (CAS No. 1114235-29-8) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable intermediate for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for pyridine derivatives, compounds like this will play an increasingly important role in drug discovery and development.